3-amino-N-(pyridin-3-ylmethyl)propanamide hydrochloride
Overview
Description
Scientific Research Applications
Copper Complexation and Anti-Inflammatory Activity
- Copper Complexation : The compound 3-amino-N-(pyridin-2-ylmethyl)propanamide was designed as a potential chelator of copper, showing the ability to promote the dermal absorption of Cu(II), which is significant for anti-inflammatory treatments in conditions like rheumatoid arthritis (Jackson et al., 2016).
Topical Inflammation Inhibition
- Inflammation Inhibition : N-pyridinyl(methyl)indolylpropanamides, a class including variants of the compound , have been identified as effective topical inflammation inhibitors, demonstrating activity levels comparable to dexamethasone and higher than ibuprofen (Dassonville et al., 2004; Dassonville et al., 2008).
Coordination Chemistry and Structural Studies
- Coordination Polymers : The compound has been used to create silver(I) coordination polymers, showcasing its utility in the construction of helical structures in inorganic chemistry (Zhang et al., 2013).
- Coordination with Peroxovanadium(V) Complexes : It also shows interaction with peroxovanadium(V) complexes, relevant for studying the substitution effects and coordination chemistry (Xia et al., 2017).
Synthetic Chemistry and Compound Formation
- Schiff Base Formation and Anticonvulsant Potential : The compound is involved in the synthesis of novel Schiff bases of 3-aminomethyl pyridine, which have shown promise as anticonvulsant agents (Pandey & Srivastava, 2011).
- Synthesis of Fluorescent Pyridines : Its derivatives have been synthesized for the investigation of their fluorescence properties, which can be crucial for various analytical applications (Girgis et al., 2004).
Pharmaceutical Applications
- Antiallergic Activity : N-(pyridin-2-yl)-3-(piperazin-1-yl) propanamides, similar in structure, have shown potential as antiallergic agents, demonstrating significant efficacy in vivo (Courant et al., 1993).
Mechanism of Action
The mechanism of action for 3-amino-N-(pyridin-3-ylmethyl)propanamide hydrochloride is not specified in the search results. As a research compound, its effects would depend on the specific context of its use.
Safety and Hazards
While specific safety and hazard information for 3-amino-N-(pyridin-3-ylmethyl)propanamide hydrochloride is not provided, general precautions include avoiding dust formation, avoiding breathing in mist, gas, or vapors, and avoiding contact with skin and eyes. Personal protective equipment should be used, and all sources of ignition should be removed .
properties
IUPAC Name |
3-amino-N-(pyridin-3-ylmethyl)propanamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O.ClH/c10-4-3-9(13)12-7-8-2-1-5-11-6-8;/h1-2,5-6H,3-4,7,10H2,(H,12,13);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INVKEIOUOOUWEO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)CNC(=O)CCN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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